molecular formula C20H15F4N5O2S B6463795 2-({5-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-[4-fluoro-3-(trifluoromethyl)phenyl]acetamide CAS No. 1324187-31-6

2-({5-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-[4-fluoro-3-(trifluoromethyl)phenyl]acetamide

Cat. No.: B6463795
CAS No.: 1324187-31-6
M. Wt: 465.4 g/mol
InChI Key: JFZCQZLXHXORFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a 1,3,4-oxadiazole core linked to a 1H-1,3-benzodiazole moiety via an ethyl chain and a sulfanyl bridge. The acetamide group is substituted with a 4-fluoro-3-(trifluoromethyl)phenyl ring, enhancing lipophilicity and electronic effects.

Properties

IUPAC Name

2-[[5-[2-(1H-benzimidazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[4-fluoro-3-(trifluoromethyl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15F4N5O2S/c21-13-6-5-11(9-12(13)20(22,23)24)25-17(30)10-32-19-29-28-18(31-19)8-7-16-26-14-3-1-2-4-15(14)27-16/h1-6,9H,7-8,10H2,(H,25,30)(H,26,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFZCQZLXHXORFS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)CCC3=NN=C(O3)SCC(=O)NC4=CC(=C(C=C4)F)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15F4N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

465.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Property Comparison

Compound Structure Core Substituents Molecular Weight logP* Bioactivity (Reported)
Target compound Oxadiazole 4-Fluoro-3-(trifluoromethyl)phenyl ~529.5 ~3.8 N/A (Theoretical)
2-(4-Chlorophenoxy)-N-(5-{[4-(trifluoromethyl)benzyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Thiadiazole 4-Chlorophenoxy, 4-(trifluoromethyl)benzyl ~502.9 ~4.2 Not reported
2-{[4-Allyl-5-(1H-benzotriazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide Triazole Allyl, benzotriazole, 2-(trifluoromethyl)phenyl ~546.5 ~3.5 Antifungal (Analog studies )
2-[(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide Thiadiazole Benzyl, 2-(trifluoromethyl)phenyl ~510.5 ~4.0 Antimicrobial (Analog studies )

*Calculated using fragment-based methods.

Similarity Analysis

Using Tanimoto coefficients (), the target compound shares ~70–80% structural similarity with thiadiazole-based analogs (e.g., ) but <60% with triazole derivatives (). Key divergences arise from the heterocyclic core and substituent positioning .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.